Cas no 1807617-94-2 (Pyrimidine, 2,4-dichloro-5-(difluoromethyl)-)

• Product Name: Pyrimidine, 2,4-dichloro-5-(difluoromethyl)-
• CAS No: 1807617-94-2
• MF: C₅H₂Cl₂F₂N₂
• MW: 198.985585689545
• CID: 6427676
• PubChem ID: 73012058
• Update Time: 2025-10-05

Pyrimidine, 2,4-dichloro-5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-dichloro-5-(difluoromethyl)-
• 2,4-dichloro-5-(difluoromethyl)pyrimidine
• EN300-7475907
• 1807617-94-2
• MHWMASHRIADZLN-UHFFFAOYSA-N
• SCHEMBL22578720

• Inchi： 1S/C5H2Cl2F2N2/c6-3-2(4(8)9)1-10-5(7)11-3/h1,4H
• InChI Key： MHWMASHRIADZLN-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(F)F)C(Cl)=N1

Computed Properties

• Exact Mass: 197.9563098g/mol
• Monoisotopic Mass: 197.9563098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 240.6±35.0 °C(Predicted)
• pka: -4.23±0.29(Predicted)

Additional information on Pyrimidine, 2,4-dichloro-5-(difluoromethyl)-

Recent Advances in the Study of Pyrimidine, 2,4-dichloro-5-(difluoromethyl)- (CAS: 1807617-94-2) and Its Applications in Chemical Biology and Medicine

The compound Pyrimidine, 2,4-dichloro-5-(difluoromethyl)- (CAS: 1807617-94-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of Pyrimidine, 2,4-dichloro-5-(difluoromethyl)- as a versatile scaffold in the development of novel inhibitors targeting key enzymes involved in disease pathways. For instance, its structural motifs have been explored in the design of kinase inhibitors, where the difluoromethyl group enhances binding affinity and metabolic stability. Computational modeling and X-ray crystallography studies have provided insights into its interaction with active sites, paving the way for structure-activity relationship (SAR) optimizations.

In addition to its application in kinase inhibition, this compound has shown promise in antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against resistant bacterial strains, with the dichloro and difluoromethyl substituents contributing to membrane penetration and target engagement. Mechanistic studies revealed that the compound disrupts bacterial DNA synthesis, offering a new avenue for combating antibiotic resistance.

The synthetic routes to Pyrimidine, 2,4-dichloro-5-(difluoromethyl)- have also been refined in recent years. Green chemistry approaches, such as catalyst-free reactions and solvent-free conditions, have been employed to improve yield and reduce environmental impact. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as solubility and off-target effects are areas of active investigation. Collaborative efforts between academia and industry are expected to address these hurdles, with several patents filed in 2023 indicating growing commercial interest.

In conclusion, Pyrimidine, 2,4-dichloro-5-(difluoromethyl)- represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted utility underscores the importance of continued research to unlock its full potential in drug discovery and development.